Cas no 2227808-04-8 ((2S)-2-(4,5-difluoro-2-methoxyphenyl)oxirane)

• Product Name: (2S)-2-(4,5-difluoro-2-methoxyphenyl)oxirane
• CAS No: 2227808-04-8
• MF: C₉H₈F₂O₂
• MW: 186.155429840088
• CID: 5846475
• PubChem ID: 165858460
• Update Time: 2025-06-08

(2S)-2-(4,5-difluoro-2-methoxyphenyl)oxirane Chemical and Physical Properties

Names and Identifiers

• (2S)-2-(4,5-difluoro-2-methoxyphenyl)oxirane
• 2227808-04-8
• EN300-1797857

• Inchi： 1S/C9H8F2O2/c1-12-8-3-7(11)6(10)2-5(8)9-4-13-9/h2-3,9H,4H2,1H3/t9-/m1/s1
• InChI Key： PYOYPSUPUOHPGE-SECBINFHSA-N
• SMILES： FC1C(=CC(=C(C=1)[C@H]1CO1)OC)F

Computed Properties

• Exact Mass: 186.04923582g/mol
• Monoisotopic Mass: 186.04923582g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 21.8Ų

Additional information on (2S)-2-(4,5-difluoro-2-methoxyphenyl)oxirane

Recent Advances in the Study of (2S)-2-(4,5-difluoro-2-methoxyphenyl)oxirane (CAS: 2227808-04-8) and Its Applications in Chemical Biology and Medicine

The compound (2S)-2-(4,5-difluoro-2-methoxyphenyl)oxirane (CAS: 2227808-04-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the role of (2S)-2-(4,5-difluoro-2-methoxyphenyl)oxirane as a key intermediate in the synthesis of biologically active molecules. Its epoxide functionality and chiral center make it a versatile building block for the development of novel pharmaceuticals. Researchers have successfully employed this compound in the synthesis of inhibitors targeting specific enzymes involved in inflammatory and oncogenic pathways, demonstrating its broad utility in drug discovery.

One of the most promising applications of (2S)-2-(4,5-difluoro-2-methoxyphenyl)oxirane is its potential as a precursor for the development of kinase inhibitors. A study published in the Journal of Medicinal Chemistry reported the synthesis of a series of compounds derived from this epoxide, which exhibited potent inhibitory activity against a range of kinases implicated in cancer progression. The researchers utilized a combination of computational modeling and in vitro assays to optimize the compound's binding affinity and selectivity, paving the way for further preclinical evaluation.

In addition to its role in kinase inhibition, (2S)-2-(4,5-difluoro-2-methoxyphenyl)oxirane has also been investigated for its anti-inflammatory properties. A recent study demonstrated that derivatives of this compound could effectively modulate the activity of key inflammatory mediators, such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX). These findings suggest potential applications in the treatment of chronic inflammatory diseases, although further studies are needed to assess the compound's safety and efficacy in vivo.

The synthesis of (2S)-2-(4,5-difluoro-2-methoxyphenyl)oxirane has also seen significant advancements. Recent reports describe improved methodologies for its enantioselective synthesis, utilizing catalytic asymmetric epoxidation techniques. These developments have not only enhanced the compound's accessibility but also enabled the production of high-purity material for further biological evaluation. The scalability of these synthetic routes is particularly noteworthy, as it facilitates the transition from laboratory-scale research to potential industrial applications.

Despite these promising developments, challenges remain in the optimization of (2S)-2-(4,5-difluoro-2-methoxyphenyl)oxirane-based therapeutics. Issues such as metabolic stability, bioavailability, and off-target effects need to be addressed through systematic structure-activity relationship (SAR) studies. Future research directions may include the exploration of prodrug strategies and formulation technologies to overcome these limitations and maximize the compound's therapeutic potential.

In conclusion, (2S)-2-(4,5-difluoro-2-methoxyphenyl)oxirane (CAS: 2227808-04-8) represents a valuable scaffold in medicinal chemistry with diverse applications in drug discovery. Its recent advancements in synthesis and biological evaluation underscore its potential as a lead compound for the development of novel therapeutics targeting various diseases. Continued research in this area is expected to yield further insights into its mechanism of action and clinical applicability.